N-(2-chlorophenyl)-1-methyl-4-(trifluoromethyl)-1H-pyrrole-3-carboxamide

• IUPAC Name: N-(2-chlorophenyl)-1-methyl-4-(trifluoromethyl)pyrrole-3-carboxamide
• InChI: InChI=1S/C13H10ClF3N2O/c1-19-6-8(9(7-19)13(15,16)17)12(20)18-11-5-3-2-4-10(11)14/h2-7H,1H3,(H,18,20)
• InChI Key: ISTPMHPSZJUTSK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=C1)C(F)(F)F)C(=O)NC2=CC=CC=C2Cl
• Molecular Formula: C13H10ClF3N2O
• Molecular Weight: 302.68 g/mol

Description

N-(2-chlorophenyl)-1-methyl-4-(trifluoromethyl)-1H-pyrrole-3-carboxamide, also known as CTMP, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. CTMP is a synthetic compound that belongs to the pyrrole class of chemicals and is structurally similar to other pyrrole-based compounds such as cocaine and amphetamines.

Scientific Research Applications

Inhibitory Activity on Transcription Factors

Research on related compounds, such as inhibitors of NF-kappaB and AP-1 gene expression, has shown that modifying the pyrimidine portion can influence biological activity significantly. These studies aim to improve oral bioavailability and examine potential gastrointestinal permeability, suggesting applications in drug development for anti-inflammatory or anticancer therapies (Palanki et al., 2000).

Antipathogenic Activity

Thiourea derivatives, including those with chlorophenyl and trifluoromethyl groups, have been studied for their interaction with bacterial cells and potential as novel antimicrobial agents. This research indicates the chemical's role in developing antibiofilm agents, particularly against strains like Pseudomonas aeruginosa and Staphylococcus aureus (Limban et al., 2011).

Materials Science Applications

In the field of materials science, related compounds have been utilized to synthesize aromatic polyamides and poly(amide-imide)s, showing enhanced thermal stability and excellent solubility. These properties suggest applications in creating high-performance polymers for industrial use, such as in electronics, automotive, and aerospace industries (Choi & Jung, 2004).

Synthesis and Characterization of Polyamides

Studies have also focused on the synthesis and characterization of new aromatic polyamides based on different chemical backbones, indicating the potential use of N-(2-chlorophenyl)-1-methyl-4-(trifluoromethyl)-1H-pyrrole-3-carboxamide in developing novel polymers with specific physical and chemical properties (Yang et al., 1999).